Cas no 853920-24-8 (2-Thiopheneacetonitrile, 3-bromo-5-methyl-)

• Product Name: 2-Thiopheneacetonitrile, 3-bromo-5-methyl-
• CAS No: 853920-24-8
• MF: C₇H₆BrNS
• MW: 216.098239421844
• CID: 5262370
• Update Time: 2025-10-29

2-Thiopheneacetonitrile, 3-bromo-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetonitrile, 3-bromo-5-methyl-

• Inchi： 1S/C7H6BrNS/c1-5-4-6(8)7(10-5)2-3-9/h4H,2H2,1H3
• InChI Key： WLGOVCVQCFOCSI-UHFFFAOYSA-N
• SMILES： C1(CC#N)SC(C)=CC=1Br

Additional information on 2-Thiopheneacetonitrile, 3-bromo-5-methyl-

3-Bromo-5-Methyl-2-Thiopheneacetonitrile (CAS No. 853920-24-8): A Comprehensive Overview

The compound 3-bromo-5-methyl-2-thiopheneacetonitrile, identified by the CAS registry number 853920-24-8, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the thiophene family, which is a five-membered aromatic ring containing one sulfur atom. The presence of the cyano group (-CN) and substituents such as bromine and methyl groups at specific positions on the thiophene ring imparts unique electronic and structural properties to this molecule.

Recent advancements in synthetic chemistry have enabled the precise control of substituent placement on aromatic rings, leading to the development of compounds like 3-bromo-5-methyl-2-thiopheneacetonitrile. These advancements are particularly relevant in the context of drug discovery, where structural modifications can significantly influence bioavailability and efficacy. The bromine atom at position 3 and the methyl group at position 5 create a specific electronic environment that can enhance or modulate the reactivity of the cyano group at position 2.

The synthesis of 3-bromo-5-methyl-2-thiopheneacetonitrile typically involves multi-step reactions, including nucleophilic substitution, oxidation, and coupling processes. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, recent studies have highlighted the use of transition metal catalysts to facilitate cross-coupling reactions, which are critical in constructing complex heterocyclic frameworks.

In terms of applications, 3-bromo-5-methyl-2-thiopheneacetonitrile has shown promise in organic electronics due to its ability to participate in π-conjugation systems. The thiophene ring's inherent stability and electron-withdrawing properties make it a valuable component in materials such as conductive polymers and organic semiconductors. Additionally, this compound serves as an intermediate in the synthesis of more complex molecules with potential applications in pharmaceuticals and agrochemicals.

Recent studies have also focused on the electrochemical properties of 3-bromo-5-methyl-2-thiopheneacetonitrile. Its ability to undergo redox reactions under specific conditions has made it a candidate for use in energy storage devices such as batteries and supercapacitors. The integration of this compound into nanostructured materials has been explored to enhance energy density and charge/discharge rates.

The structural versatility of 3-bromo-5-methyl-2-thiopheneacetonitrile also makes it a valuable tool in click chemistry, where modular synthesis approaches are employed to build complex molecules efficiently. The bromine substituent can act as a leaving group in substitution reactions, enabling further functionalization of the molecule for tailored applications.

In conclusion, 3-bromo-5-methyl-2-thiopheneacetonitrile (CAS No. 853920-24-8) is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methods and material science, position it as an important building block for future innovations in organic electronics, drug discovery, and advanced materials.